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Compound of Interest

Compound Name: AZ14133346

Cat. No.: B15612050 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Summary: This document provides a detailed protocol for the preparation, handling, and

storage of stock solutions for AZD1480, a potent, ATP-competitive inhibitor of Janus-associated

kinase (JAK) 1 and 2.[1][2] Accurate preparation of stock solutions is critical for ensuring

experimental reproducibility and obtaining reliable results. This guide includes compound

properties, a step-by-step protocol for solubilization, and recommendations for storage.

Compound Information
AZD1480 is a small molecule inhibitor selective for JAK1 and JAK2, which are key components

of the JAK/STAT signaling pathway.[3] This pathway is integral to mediating cellular responses

to cytokines and growth factors and is often dysregulated in various cancers.[4][5][6] AZD1480

inhibits JAK2 activation, which in turn blocks the phosphorylation and activation of Signal

Transducer and Activator of Transcription 3 (STAT3).[3][5] This action can suppress tumor cell

proliferation, induce apoptosis, and inhibit angiogenesis.[1]

Quantitative Data Summary

The key physicochemical properties of AZD1480 are summarized in the table below. Note that

the molecular weight may vary slightly between batches due to hydration. Always refer to the

batch-specific information on the product vial or Certificate of Analysis for the most accurate

value.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15612050?utm_src=pdf-interest
https://www.reagentsdirect.com/product/azd1480/
https://www.medchemexpress.com/AZD-1480.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2812011/
https://www.oncotarget.com/article/930/text/
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/jak2-inhibitor-azd1480
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1110765/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC2812011/
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/jak2-inhibitor-azd1480
https://www.reagentsdirect.com/product/azd1480/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₄H₁₄ClFN₈ [7]

Molecular Weight (MW) 348.77 g/mol [1]

CAS Number 935666-88-9

Appearance
Off-White Powder / Crystalline

Solid
[1][8]

Purity ≥97% [1]

Solubility (Max Conc.)

DMSO ≥ 70 mg/mL (~200 mM) [9]

Ethanol ~ 100 mM

Water Insoluble [9][10]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AZD1480 in dimethyl

sulfoxide (DMSO), a common solvent for this compound.

2.1. Materials and Equipment

AZD1480 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

2.2. Safety Precautions

AZD1480 is a potent bioactive compound. Handle with care in a well-ventilated area or a

chemical fume hood.

Avoid inhalation of dust and direct contact with skin and eyes.

Wear appropriate PPE at all times.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

2.3. Calculation To prepare a stock solution of a specific concentration (molarity), use the

following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM AZD1480:

Mass (mg) = 10 mM × 1 mL × 348.77 g/mol

Mass (mg) = 3.4877 mg

Therefore, 3.49 mg of AZD1480 is needed to make 1 mL of a 10 mM stock solution.

2.4. Step-by-Step Procedure

Equilibrate: Allow the AZD1480 powder vial to equilibrate to room temperature for 15-20

minutes before opening to prevent condensation.

Weigh: Carefully weigh out the calculated amount of AZD1480 powder (e.g., 3.49 mg) using

an analytical balance and transfer it to a sterile microcentrifuge tube.

Solubilize: Add the corresponding volume of fresh, high-purity DMSO (e.g., 1 mL for 3.49

mg) to the tube.
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Mix: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a 37-50°C water bath can assist dissolution if

needed.[10]

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide the

stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile cryogenic vials.[9]

Store: Store the aliquots protected from light.[1] For long-term storage (up to 2 years), keep

at -20°C or -80°C.[1][9] The powdered compound should be stored at -20°C.

Visualizations
3.1. Experimental Workflow

The following diagram illustrates the key steps for preparing the AZD1480 stock solution.
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Caption: Workflow for preparing a 10 mM AZD1480 stock solution.

3.2. Signaling Pathway
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AZD1480 functions by inhibiting the JAK/STAT pathway. Cytokine binding to cell surface

receptors activates associated JAKs, which then phosphorylate STAT proteins.[6] Activated

STATs dimerize, translocate to the nucleus, and regulate the transcription of target genes

involved in proliferation and survival.[3][6] AZD1480 directly inhibits JAK1 and JAK2, thereby

blocking this entire downstream cascade.[2][11]
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Caption: AZD1480 inhibits the JAK-STAT signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15612050?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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